Cas no 1505329-62-3 (2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 1505329-62-3
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• MDL: MFCD23909943
• CID: 5238359
• Update Time: 2025-07-02

2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-(5-thiazolyl)-
• 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one

• MDL： MFCD23909943
• Inchi： 1S/C7H5N3OS/c11-6-1-2-9-7(10-6)5-3-8-4-12-5/h1-4H,(H,9,10,11)
• InChI Key： DGQQHHVSLRHPNY-UHFFFAOYSA-N
• SMILES： C1(C2SC=NC=2)=NC=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one

Introduction to 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one (CAS No. 1505329-62-3)

2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 1505329-62-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a thiazole moiety, a five-membered aromatic ring containing sulfur, which is a key feature contributing to its pharmacological properties.

The thiazole ring in 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one plays a crucial role in modulating biological interactions. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the dihydropyrimidinone scaffold further enhances the compound's potential as a pharmacophore. This scaffold is commonly found in various bioactive molecules and has been extensively studied for its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in chemical biology have highlighted the importance of 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one in the development of novel therapeutic agents. Researchers have been exploring its derivatives to identify more potent and selective inhibitors for various diseases. The compound's structural versatility allows for modifications that can fine-tune its biological activity, making it a valuable scaffold for drug discovery.

In particular, studies have demonstrated that derivatives of 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one exhibit promising effects in inhibiting key enzymes involved in cancer progression. For instance, modifications to the thiazole ring have been shown to enhance binding affinity to target proteins such as kinases and proteases. These enzymes are critical in regulating cellular processes and their dysregulation is often associated with malignancies.

Moreover, the dihydropyrimidinone moiety has been implicated in the development of antiviral agents. Research indicates that this scaffold can interfere with viral replication by inhibiting essential viral enzymes. This makes 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one and its derivatives attractive candidates for developing treatments against infectious diseases.

The synthesis of 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiazole ring typically involves cyclization reactions using appropriate precursors such as thioamides or thiolates. Subsequent functionalization of the dihydropyrimidinone scaffold can be achieved through condensation reactions with carbonyl compounds.

One of the key challenges in working with this compound is optimizing its pharmacokinetic properties. Poor solubility and metabolic stability can limit its therapeutic potential. To address these issues, researchers have employed various strategies such as prodrug design and molecular optimization. These approaches aim to enhance bioavailability while maintaining or improving biological activity.

The role of computational chemistry in the study of 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and understand interaction mechanisms at a molecular level. This has facilitated the design of more effective derivatives with improved pharmacological profiles.

Recent clinical trials have provided insights into the therapeutic potential of compounds derived from 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one. While these trials are still in progress for some derivatives, preliminary results suggest that they hold promise in treating conditions such as cancer and inflammation-related disorders. The success observed in these trials underscores the importance of continued research in this area.

The future direction of research on 2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one includes exploring new synthetic pathways and expanding its applications into other therapeutic areas. Innovations in drug delivery systems may also enhance its efficacy by improving target specificity and reducing side effects.

In conclusion,2-(1,3-thiazol-5-yl)-3,4-dihydropyrimidin-4-one (CAS No. 1505329-62-3) is a versatile compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research efforts are expected to yield more insights into its biological activities and applications.